Cas no 1805646-97-2 (Methyl 2-cyano-4-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-cyano-4-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805646-97-2
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4903417
• Update Time: 2025-06-10

Methyl 2-cyano-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H8F2N2O2/c1-16-9(15)4-7-6(10(11)12)2-3-14-8(7)5-13/h2-3,10H,4H2,1H3
• InChI Key： FIIYZXOMRPWALV-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C#N)C=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.3
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-4-(difluoromethyl)pyridine-3-acetate

Recent Advances in the Study of Methyl 2-cyano-4-(difluoromethyl)pyridine-3-acetate (CAS: 1805646-97-2)

Methyl 2-cyano-4-(difluoromethyl)pyridine-3-acetate (CAS: 1805646-97-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical structure and reactivity. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its applications, synthesis methods, and potential therapeutic benefits.

One of the most notable advancements in the study of Methyl 2-cyano-4-(difluoromethyl)pyridine-3-acetate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of this compound into inhibitor designs has shown promising results in preclinical studies. Researchers have reported enhanced selectivity and potency in kinase inhibition, which could lead to the development of more effective anticancer drugs. The difluoromethyl group, in particular, has been identified as a key moiety contributing to these improved pharmacological properties.

In addition to its applications in oncology, Methyl 2-cyano-4-(difluoromethyl)pyridine-3-acetate has also been explored in the context of anti-inflammatory and antimicrobial agents. Recent publications have demonstrated its utility in the synthesis of compounds with significant activity against a range of bacterial and fungal pathogens. The cyano and difluoromethyl groups in its structure are thought to enhance binding affinity to microbial targets, making it a valuable building block in the design of new antibiotics.

The synthesis of Methyl 2-cyano-4-(difluoromethyl)pyridine-3-acetate has also seen methodological improvements. Recent studies have focused on optimizing reaction conditions to increase yield and purity while reducing environmental impact. Green chemistry approaches, such as the use of catalytic systems and solvent-free reactions, have been successfully applied to the synthesis of this compound. These advancements not only improve the scalability of production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Looking ahead, the potential of Methyl 2-cyano-4-(difluoromethyl)pyridine-3-acetate in drug discovery appears vast. Ongoing research is exploring its incorporation into more complex molecular architectures, with the aim of targeting a broader range of diseases. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being employed to refine its applications and predict new therapeutic uses. As the field continues to evolve, this compound is likely to remain a focal point in the development of next-generation pharmaceuticals.

In conclusion, Methyl 2-cyano-4-(difluoromethyl)pyridine-3-acetate (CAS: 1805646-97-2) represents a versatile and valuable intermediate in medicinal chemistry. Its recent applications in kinase inhibitors, antimicrobial agents, and other therapeutic areas underscore its importance in drug discovery. With continued advancements in synthesis methods and a deeper understanding of its pharmacological properties, this compound holds significant promise for future research and development efforts in the chemical and biological pharmaceutical industries.